3-(Chloromethyl)-4-hydroxy-5-methoxybenzaldehyde CAS 28276-04-2 properties
3-(Chloromethyl)-4-hydroxy-5-methoxybenzaldehyde CAS 28276-04-2 properties
CAS 28276-04-2 | A Bifunctional Scaffold for Hemoglobin Modulation[1][2]
Part 1: Chemical Identity & Structural Significance
Synonyms: 5-Chloromethylvanillin; 5-Chloromethyl-4-hydroxy-3-methoxybenzaldehyde.[1]
The compound 3-(Chloromethyl)-4-hydroxy-5-methoxybenzaldehyde (CAS 28276-04-2) represents a "privileged scaffold" in medicinal chemistry, specifically within the domain of allosteric hemoglobin (Hb) effectors .[1] Structurally, it is a derivative of vanillin where a reactive chloromethyl group has been introduced at the 5-position (ortho to the hydroxyl group).
This molecule is not merely a reagent; it is a bifunctional pharmacophore precursor .
-
The Aldehyde (C1): Capable of forming reversible Schiff bases (imines) with the N-terminal valine residues of hemoglobin
-chains.[1] -
The Chloromethyl (C3/C5): A potent electrophile allowing for the attachment of solubilizing tails or steric bulk via nucleophilic substitution (
), crucial for optimizing pharmacokinetic profiles in drug discovery.
Part 2: Physicochemical Profile
Note: Experimental data for this specific intermediate is often proprietary or derived from in-situ preparation.[1] The values below represent consensus parameters for high-purity isolates.
| Property | Value / Characteristic | Technical Note |
| Molecular Formula | ||
| Molecular Weight | 200.62 g/mol | |
| Physical State | Crystalline Solid | Typically off-white to pale yellow needles.[1] |
| Solubility | Soluble in DCM, THF, EtOAc | Hydrolyzes rapidly in aqueous media (see Stability). |
| Reactivity | High (Alkylating Agent) | Lachrymator .[1] Potent skin sensitizer.[1] |
| Storage | -20°C, Desiccated, Argon | Moisture sensitive.[1] Decomposes to 5-hydroxymethylvanillin.[1] |
Part 3: Synthetic Pathways & Process Chemistry[1][3]
The synthesis of CAS 28276-04-2 relies on the chloromethylation of vanillin . While the classic Blanc reaction (HCHO + HCl + ZnCl
Core Synthesis Protocol (Optimized)
-
Reagents: Vanillin (1.0 eq), Paraformaldehyde (1.2 eq), Concentrated HCl (Excess).
-
Conditions: The reaction is typically run in concentrated HCl or an inert solvent (like dioxane) saturated with HCl gas at 0°C
RT. -
Mechanism: Electrophilic Aromatic Substitution (EAS).[1] The hydroxyl group at C4 activates the C5 position (ortho) more strongly than the aldehyde deactivates it, directing the chloromethyl group to the 5-position.
Visualization: Synthetic Logic
Figure 1: Stepwise formation of 5-Chloromethylvanillin via electrophilic aromatic substitution.
Part 4: Reactivity & Functionalization (The "How-To")
The utility of CAS 28276-04-2 lies in its orthogonal reactivity .[1] Researchers can modify the chloromethyl tail without disturbing the aldehyde (if protected or carefully controlled), or exploit the aldehyde for reductive amination.
Key Reaction: Synthesis of Antisickling Agents (TD-1 Analogs)
A primary application is the synthesis of 5-substituted vanillin derivatives (e.g., 5-((arylamino)methyl)vanillin).[1]
Protocol: Nucleophilic Displacement with Amines
-
Step 1: Dissolve CAS 28276-04-2 in anhydrous THF or DMF.[1]
-
Step 2: Add 1.1 eq of the secondary amine (e.g., morpholine, piperidine) and 2.0 eq of non-nucleophilic base (DIPEA).
-
Step 3: Stir at 0°C for 1 hour. Crucial: Low temperature prevents polymerization via Quinone Methide intermediates.[1]
-
Step 4: Quench with water, extract with EtOAc.
Mechanistic Warning: The Quinone Methide Trap Because of the p-hydroxy group, this benzyl chloride can eliminate HCl to form a highly reactive ortho-quinone methide (o-QM) .[1] This intermediate is prone to polymerization.
-
Control: Always maintain slightly acidic or neutral conditions during storage. Use hindered bases during substitution to favor
over elimination.
Figure 2: The duality of reactivity: Direct substitution vs. Quinone Methide elimination.[1]
Part 5: Therapeutic Applications (Hemoglobin Modulation)[1][4]
This compound is a critical intermediate in the development of drugs for Sickle Cell Disease (SCD) .
Mechanism of Action
-
Schiff Base Formation: The aldehyde group condenses with the
-amino group of N-terminal valine in the -chain of Hemoglobin (Hb).[1] -
R-State Stabilization: This binding increases the affinity of Hb for oxygen (shifting the oxygen dissociation curve to the left).
-
Antisickling: By stabilizing the oxygenated (R) state, the polymerization of Deoxy-HbS (which causes sickling) is inhibited.[1]
The 5-substituent (derived from the chloromethyl group) is essential for:
-
Increasing binding affinity via hydrophobic interactions with the protein surface.
-
Improving oral bioavailability compared to native vanillin.[1]
Part 6: Handling, Stability & Safety
Danger: Lachrymator & Alkylator
-
Hazards: This compound is a benzyl chloride derivative. It is a potent alkylating agent (suspected carcinogen) and a severe lachrymator (tear gas effect).[1]
-
PPE: Double nitrile gloves, chemical splash goggles, and mandatory fume hood use .
-
Decontamination: Spills should be treated with 10% aqueous ammonia or sodium thiosulfate to quench the alkylating potential.
Stability Protocol:
-
Hydrolysis Risk: In the presence of atmospheric moisture, the -CH
Cl group converts to -CH OH. -
QC Check: Before use, check
H NMR.
References
-
Abraham, D. J., et al. (1991).[1] "Vanillin, a potential agent for the treatment of sickle cell anemia." Blood, 77(6), 1334-1341.[1] Link
-
Zhang, Y., et al. (2004).[1] "Design, synthesis, and biological evaluation of novel allosteric effectors of hemoglobin." Journal of Medicinal Chemistry, 47(10), 2565-2573.[1] Link[1]
-
Metcalf, B., et al. (2017).[1] "Discovery of GBT440 (Voxelotor), an Orally Bioavailable Hemoglobin S Polymerization Inhibitor." ACS Medicinal Chemistry Letters, 8(3), 321–326.[1] (Contextual grounding for aldehyde pharmacophores). Link[1]
-
Abdulmalik, O., et al. (2005).[1][2][3] "5-hydroxymethyl-2-furfural modifies intracellular sickle haemoglobin and inhibits sickling of red blood cells."[1] British Journal of Haematology, 128(4), 552-561.[1] Link[1]
Sources
- 1. CAS Common Chemistry [commonchemistry.cas.org]
- 2. Frontiers | Increased Hemoglobin Oxygen Affinity With 5-Hydroxymethylfurfural Supports Cardiac Function During Severe Hypoxia [frontiersin.org]
- 3. Increased Hemoglobin Oxygen Affinity With 5-Hydroxymethylfurfural Supports Cardiac Function During Severe Hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
